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Compound of Interest

Compound Name: Thiomorpholine 1,1-dioxide

Cat. No.: B1336332

An In-depth Technical Guide to 1,4-Thiazinane
1,1-Dioxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,4-Thiazinane 1,1-dioxide, also known as thiomorpholine 1,1-dioxide, is a saturated six-
membered heterocyclic compound containing a sulfonamide functional group within its core
structure. This versatile scaffold has garnered significant interest in medicinal chemistry and
drug development due to its unique physicochemical properties and its utility as a key building
block in the synthesis of a wide array of biologically active molecules. Its structural rigidity and
the hydrogen bonding capabilities of the sulfonyl and amine groups contribute to its favorable
interactions with biological targets. This technical guide provides a comprehensive overview of
the known physical and chemical properties of 1,4-thiazinane 1,1-dioxide, detailed
experimental protocols for its synthesis, and an exploration of its potential role in modulating
cellular signaling pathways.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1,4-thiazinane 1,1-dioxide are
summarized below. These properties are crucial for its handling, formulation, and application in
synthetic and biological studies.
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General Properties

Property

Value

Chemical Name

1,4-Thiazinane 1,1-dioxide

Synonyms Thiomorpholine 1,1-dioxide

CAS Number 39093-93-1

Molecular Formula C4HaNO:2S

Molecular Weight 135.18 g/mol

Appearance White to off-white crystalline powder

Tabulated Physicochemical Data

The following table presents key quantitative physicochemical data for 1,4-thiazinane 1,1-

dioxide, facilitating easy comparison and reference.

Property Value Reference(s)
Melting Point 68-71°C [1]
Boiling Point 155 °C at 1 mmHg [2]
Soluble in water; Slightly
Solubility soluble in DMSO and [3]
Methanol
pKa (Predicted) 6.48 £ 0.20

Note: Experimental spectral data (*H NMR, 13C NMR, IR, Mass Spectrometry) and crystal

structure data for 1,4-thiazinane 1,1-dioxide are not readily available in the public domain

based on the conducted literatu

Experimental Protocols

re search.

The synthesis of 1,4-thiazinane 1,1-dioxide can be achieved through several synthetic routes.

The most common methods involve the oxidation of thiomorpholine or the deprotection of an N-
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protected 1,4-thiazinane 1,1-dioxide derivative.

Synthesis by Oxidation of Thiomorpholine

This protocol describes the synthesis of 1,4-thiazinane 1,1-dioxide via the oxidation of
thiomorpholine using hydrogen peroxide.

Workflow for Oxidation of Thiomorpholine

Thiomorpholine Gydrogen Peroxide]

Click to download full resolution via product page

Caption: Oxidation of thiomorpholine to 1,4-thiazinane 1,1-dioxide.

Materials:

Thiomorpholine

Hydrogen peroxide (30% solution)

Acetic acid

Dichloromethane

Cyclohexane

Procedure:
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 Dissolve thiomorpholine in acetic acid.

¢ Slowly add a 30% hydrogen peroxide solution to the mixture while stirring at room
temperature.

» Continue stirring the reaction mixture for 48 hours.
e Remove the solvent by evaporation under reduced pressure.

o Recrystallize the resulting solid from a dichloromethane-cyclohexane solvent system to yield
pure 1,4-thiazinane 1,1-dioxide.

Synthesis via Deprotection of N-Boc-1,4-thiazinane 1,1-
dioxide

This method involves the removal of a tert-butoxycarbonyl (Boc) protecting group from the
nitrogen atom of the corresponding protected 1,4-thiazinane 1,1-dioxide.

Workflow for Deprotection of N-Boc-1,4-thiazinane 1,1-dioxide
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Caption: Synthesis via deprotection of the N-Boc derivative.

Materials:

tert-Butyl thiomorpholine-4-carboxylate 1,1-dioxide (N-Boc-1,4-thiazinane 1,1-dioxide)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Aqueous ammonia solution

Water
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e Brine

e Anhydrous magnesium sulfate

Procedure:

o Dissolve tert-butyl thiomorpholine-4-carboxylate 1,1-dioxide in dichloromethane.

» Add trifluoroacetic acid to the solution and stir at room temperature for 5 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, concentrate the reaction mixture under reduced pressure.

o Add water to the residue and basify to a pH of 8.0 with an aqueous ammonia solution.
» Extract the aqueous layer three times with dichloromethane.

o Combine the organic extracts and wash with water and then brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain 1,4-thiazinane 1,1-dioxide.

Reactivity and Biological Significance

1,4-Thiazinane 1,1-dioxide serves as a versatile intermediate in organic synthesis, primarily
acting as a nucleophile through its secondary amine.[2] This reactivity allows for the
introduction of various substituents at the nitrogen atom, leading to a diverse library of
derivatives with potential pharmacological activities.

Chemical Reactivity

The presence of the electron-withdrawing sulfonyl group reduces the basicity of the nitrogen
atom compared to thiomorpholine. However, the nitrogen remains sufficiently nucleophilic to
react with a range of electrophiles, including alkyl halides, acyl chlorides, and isocyanates.
These reactions are fundamental to the use of 1,4-thiazinane 1,1-dioxide as a scaffold in
medicinal chemistry.
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Biological Activity and Potential Sighaling Pathway
Involvement

While the specific biological targets and signaling pathways of the parent 1,4-thiazinane 1,1-
dioxide are not extensively characterized, derivatives of the broader thiazine class have shown
a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor
effects.[4]

One report suggests that 1,4-thiazinane 1,1-dioxide may exhibit anti-inflammatory properties
through the inhibition of the Toll-like receptor 4 (TLR4) signaling pathway.[1] TLR4 is a key
pattern recognition receptor of the innate immune system that, upon activation by ligands such
as lipopolysaccharide (LPS), triggers a downstream signaling cascade leading to the
production of pro-inflammatory cytokines.

Potential TLR4 Signaling Pathway Inhibition
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Caption: A potential mechanism of action via inhibition of the TLR4 signaling pathway.
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The diagram above illustrates a simplified representation of the MyD88-dependent TLR4
signaling cascade. Inhibition of this pathway by molecules such as 1,4-thiazinane 1,1-dioxide
could potentially reduce the inflammatory response, making it a scaffold of interest for the
development of novel anti-inflammatory agents.[1] It is important to note that further research is
required to definitively establish and characterize this mechanism of action for 1,4-thiazinane
1,1-dioxide and its derivatives.

Applications in Drug Development

The structural features of 1,4-thiazinane 1,1-dioxide make it an attractive starting point for the
design of new therapeutic agents. Its use as a key intermediate has been noted in the
development of anti-inflammatory and analgesic drugs.[3] The ability to readily modify the
scaffold allows for the systematic exploration of structure-activity relationships, a cornerstone of
modern drug discovery.

Conclusion

1,4-Thiazinane 1,1-dioxide is a heterocyclic compound with a well-defined set of physical and
chemical properties that make it a valuable tool for chemical and pharmaceutical research.
While detailed experimental spectral and crystallographic data are not widely available,
established synthetic protocols allow for its reliable preparation. The potential for this scaffold to
serve as a basis for the development of novel therapeutics, possibly through the modulation of
inflammatory pathways such as TLR4 signaling, warrants further investigation. This guide
provides a foundational understanding of 1,4-thiazinane 1,1-dioxide for scientists and
researchers aiming to leverage its properties in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336332#physical-and-chemical-properties-of-1-4-
thiazinane-1-1-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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